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Compound of Interest

Compound Name: Fulvestrant-D5

Cat. No.: B1165269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with a typical Certificate of Analysis (CoA) for Fulvestrant-D5.

Fulvestrant-D5 is the deuterated analog of Fulvestrant, a potent estrogen receptor antagonist.

[1] The inclusion of deuterium atoms makes it a valuable internal standard for quantitative

bioanalytical studies, such as those employing mass spectrometry.[1]

Compound Information
Parameter Specification

Compound Name Fulvestrant-D5

Synonyms
ICI 182780-d5, ZD 9238-d5, ZM 182780-d5,

Faslodex-d5

Molecular Formula C₃₂H₄₂D₅F₅O₃S

Molecular Weight 611.81 g/mol

CAS Number 129453-61-8 (unlabeled)

Appearance White solid
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The following tables summarize the key quantitative data typically found on a Certificate of

Analysis for Fulvestrant-D5.

Purity and Identity
Test Method Result

Purity (HPLC)
High-Performance Liquid

Chromatography
99.7%

Isotopic Purity (Atom % D) Mass Spectrometry >98%

Identity (¹H NMR)
Nuclear Magnetic Resonance

Spectroscopy
Conforms to structure

Identity (Mass) Mass Spectrometry Conforms to structure

Physicochemical Properties
Test Method Result

Melting Point Not specified Not specified

Solubility Not specified Not specified

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the Certificate

of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is designed to separate Fulvestrant-D5 from any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Cyano column (e.g., 4.6 mm x 250 mm, 5 µm).[2]
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Mobile Phase: A gradient elution of n-hexane and isopropyl alcohol (e.g., initial ratio of 70:30

v/v).[2]

Flow Rate: 1.5 mL/min.[2]

Detection: UV at 220 nm.

Injection Volume: 10 µL.

Procedure: A solution of Fulvestrant-D5 is prepared in the mobile phase and injected into

the HPLC system. The peak area of Fulvestrant-D5 is compared to the total peak area of all

components to determine purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is used to confirm the molecular weight of Fulvestrant-D5 and to determine

the extent of deuterium incorporation.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled to a liquid chromatography system (LC-MS).

Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for Fulvestrant.

Monitored Ion Transitions: For quantitative analysis, specific ion transitions are monitored.

For Fulvestrant, a transition of m/z 605.5 → 427.5 has been reported. For Fulvestrant-D5,

the parent ion would be shifted by approximately 5 Da, so a transition of m/z 610.5 → 432.5

would be expected.

Procedure for Identity: The mass spectrum is analyzed for the presence of the [M-H]⁻ ion

corresponding to the molecular weight of Fulvestrant-D5.

Procedure for Isotopic Purity: The relative intensities of the mass isotopologues are

measured to calculate the percentage of molecules that contain five deuterium atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
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¹H NMR spectroscopy provides detailed information about the chemical structure and confirms

the identity of the compound.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or 500 MHz).

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Procedure: A sample of Fulvestrant-D5 is dissolved in the deuterated solvent, and the ¹H

NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the

peaks are compared to the expected spectrum for Fulvestrant, accounting for the absence of

signals from the deuterated positions.

Visualizations
The following diagrams illustrate key workflows and concepts related to the analysis of

Fulvestrant-D5.
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Caption: Analytical workflow for the generation of a Certificate of Analysis for Fulvestrant-D5.
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Caption: Mechanism of action of Fulvestrant as an estrogen receptor antagonist and degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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